![molecular formula C29H33NO4 B032298 3,3'-(Isopropylazanediyl)bis(1-(naphthalen-1-yloxy)propan-2-ol) CAS No. 83314-78-7](/img/structure/B32298.png)
3,3'-(Isopropylazanediyl)bis(1-(naphthalen-1-yloxy)propan-2-ol)
Overview
Description
3,3'-(Isopropylazanediyl)bis(1-(naphthalen-1-yloxy)propan-2-ol) is a useful research compound. Its molecular formula is C29H33NO4 and its molecular weight is 459.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,3'-(Isopropylazanediyl)bis(1-(naphthalen-1-yloxy)propan-2-ol) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3'-(Isopropylazanediyl)bis(1-(naphthalen-1-yloxy)propan-2-ol) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescence Imaging and Sensing : The compound serves as a selective probe for aluminium (3+) with a detection limit of 0.05M and has been successfully used for fluorescence imaging in colon cancer SW480 cells (Liu et al., 2016).
Antifungal Activity : Derivatives of the compound, specifically 1,3-bis-(1,2,3-triazol-1-yl)-propan-2-ol derivatives, show high activity against Candida spp. strains and low toxicity, indicating its potential use in medical treatments (Zambrano-Huerta et al., 2019).
Metal Ion Detection : A related compound, 1,8-bis(4,4′-diisopropyl-9,9′-diacridyl)naphthalene-derived fluorosensor, selectively detects Fe(III) ions in aqueous solutions (Wolf et al., 2004).
Material Synthesis : Some compounds including 1,1-bis(6-methoxy-4'-(naph-thalen-1-yl)-[1,1'-biphenyl]-3-yl)prop-2-yn-1-ol derived from related chemical structures are important intermediates and raw materials with wide applications in medicine and materials (Song et al., 2017).
Anti-inflammatory and Anticancer Properties : Related compounds have shown inhibition of cyclooxygenase, a key enzyme in the inflammatory process, and induced cell death in various human cancer cell lines (Kongkathip et al., 2005), (Nishizaki et al., 2014).
Catalytic Activity : Studies have indicated its potential use in catalysis, such as in the oxidation of organic compounds (Aktaş et al., 2013).
Synthesis of Advanced Materials : Research has been conducted on the synthesis and properties of various derivatives for applications in high-performance materials with improved solubility, thermal stability, and optical properties (Li et al., 2017).
Mechanism of Action
Target of Action
The compound 3,3’-(Isopropylazanediyl)bis(1-(naphthalen-1-yloxy)propan-2-ol), also known as a Tertiary amine derivative, is an impurity of Propranolol . Propranolol is a β-adrenergic blocker used as an antihypertensive and antianginal agent . Therefore, the primary targets of this compound are likely to be β-adrenergic receptors.
Properties
IUPAC Name |
1-[(2-hydroxy-3-naphthalen-1-yloxypropyl)-propan-2-ylamino]-3-naphthalen-1-yloxypropan-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H33NO4/c1-21(2)30(17-24(31)19-33-28-15-7-11-22-9-3-5-13-26(22)28)18-25(32)20-34-29-16-8-12-23-10-4-6-14-27(23)29/h3-16,21,24-25,31-32H,17-20H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKZHJJQCUIZEDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC(COC1=CC=CC2=CC=CC=C21)O)CC(COC3=CC=CC4=CC=CC=C43)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H33NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90538125 | |
Record name | 1,1'-[(Propan-2-yl)azanediyl]bis{3-[(naphthalen-1-yl)oxy]propan-2-ol} | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90538125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
459.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
83314-78-7 | |
Record name | 1,1-((1-Methylethyl)imino)bis(3-(naphthalen-1-yloxy)propan-2-ol) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083314787 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1'-[(Propan-2-yl)azanediyl]bis{3-[(naphthalen-1-yl)oxy]propan-2-ol} | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90538125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1-((1-METHYLETHYL)IMINO)BIS(3-(NAPHTHALEN-1-YLOXY)PROPAN-2-OL) | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M6FSA99797 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.